Cas no 535925-66-7 (Cyclopentanemethanamine, alpha-cyclopropyl-)

• Product Name: Cyclopentanemethanamine, alpha-cyclopropyl-
• CAS No: 535925-66-7
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5915255
• PubChem ID: 3969317
• Update Time: 2025-06-12

Cyclopentanemethanamine, alpha-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 535925-66-7
• AKOS010036522
• DTXSID501280408
• Cyclopentanemethanamine, alpha-cyclopropyl-
• SCHEMBL5200385

• Inchi： 1S/C9H17N/c10-9(8-5-6-8)7-3-1-2-4-7/h7-9H,1-6,10H2
• InChI Key： QAPJRYQUDUAVDU-UHFFFAOYSA-N
• SMILES： NC(C1CCCC1)C1CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Cyclopentanemethanamine, alpha-cyclopropyl-

Cyclopentanemethanamine, alpha-cyclopropyl- (CAS No. 535925-66-7): A Comprehensive Overview

Cyclopentanemethanamine, alpha-cyclopropyl- (CAS No. 535925-66-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and cyclopentane moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Cyclopentanemethanamine, alpha-cyclopropyl- consists of a cyclopentane ring attached to a methanamine group, with an additional cyclopropyl substituent on the methanamine. This structural configuration imparts specific physicochemical properties that influence its pharmacological behavior. The compound's molecular formula is C10H19N, and it has a molecular weight of approximately 153.26 g/mol.

Recent studies have explored the potential of Cyclopentanemethanamine, alpha-cyclopropyl- in various biological contexts. One notable area of research is its interaction with neurotransmitter systems. Preliminary findings suggest that this compound may modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are crucial for regulating mood, cognition, and other neurological functions. This property makes it a promising candidate for the development of new treatments for neurological disorders.

In addition to its potential in neuropharmacology, Cyclopentanemethanamine, alpha-cyclopropyl- has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that the compound may have therapeutic potential in managing inflammatory conditions, including autoimmune diseases and chronic inflammation.

The pharmacokinetic profile of Cyclopentanemethanamine, alpha-cyclopropyl- is another critical aspect of its evaluation. Studies have demonstrated that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolism primarily occurs via hepatic pathways, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

Toxicological assessments have also been conducted to evaluate the safety profile of Cyclopentanemethanamine, alpha-cyclopropyl-. In animal models, it has shown low acute toxicity at therapeutic doses. However, chronic exposure studies are still ongoing to determine any long-term effects or potential adverse reactions. These studies are essential for ensuring the safe use of the compound in clinical settings.

One of the key challenges in the development of Cyclopentanemethanamine, alpha-cyclopropyl- as a therapeutic agent is optimizing its formulation for maximum efficacy and minimal side effects. Researchers are exploring various delivery systems, including nanoparticles and liposomes, to enhance its bioavailability and target-specific tissues more effectively. These advancements could significantly improve the therapeutic index of the compound.

In conclusion, Cyclopentanemethanamine, alpha-cyclopropyl- (CAS No. 535925-66-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in medicinal chemistry and pharmaceutical development. As more data becomes available, this compound may play a crucial role in advancing treatments for neurological disorders, inflammatory conditions, and other medical challenges.